Cas no 81263-98-1 (ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester)

• Product Name: ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester
• CAS No: 81263-98-1
• Molecular Formula: C₂₆H₃₈O₁₀
• Molecular Weight: 510.57392
• CID: 837538
• PubChem ID: 98049796

ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester Properties

Names and Identifiers

• ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester
• ent-6,9-Dihydroxy-15-oxokaur-16-
• ent-6,9-Dihydroxy-15-oxokaur-16-en-19-oic acid β-D-glucopyranosyl ester
• 1-O-[(5β,6β,8α,9β,10α,13α)-6,9-Dihydroxy-15,18-dioxokaur-16-en-18 -yl]-β-D-glucopyranose
• ENT-6,9-DIHYDROXY-15-OXOKAUR-16-EN-19-OIC ACID BETA-DGLUCOPYRANOSYL ESTER
• ent-6,9-Dihydroxy-15-oxokaur-16-en-19-oic acid beta-D-glucopyranosyl ester
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1S,3R,4S,5R,9R,10R,13R)-3,10-dihydroxy-5,9-dimethyl-14-methylidene-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate
• FS-9059
• AKOS040761673
• 81263-98-1
• copyranosyl ester
• [ "" ]
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1S,3R,4S,5R,9R,10R,13R)-3,10-dihydroxy-5,9-dimethyl-14-methylidene-15-oxotetracyclo[11.2.1.0^{1,10.0^{4,9]hexadecane-5-carboxylate

• InChIKey： NRUSGLWZCNYPPQ-OGJNIKTMSA-N
• Inchi： InChI=1S/C26H38O10/c1-12-13-5-8-26(34)24(3)7-4-6-23(2,19(24)14(28)10-25(26,9-13)20(12)32)22(33)36-21-18(31)17(30)16(29)15(11-27)35-21/h13-19,21,27-31,34H,1,4-11H2,2-3H3/t13-,14-,15-,16-,17+,18-,19-,21+,23-,24-,25-,26-/m1/s1
• SMILES： C[C@]1(CCC[C@@]2([C@@H]1[C@@H](C[C@]34[C@]2(CC[C@H](C3)C(=C)C4=O)O)O)C)C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O

Computed Properties

• Exact Mass: 510.24600
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 510.24649740g/mol
• Heavy Atom Count: 36
• Complexity: 968
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 174Ų

Experimental Properties

• LogP: -0.43670
• PSA: 173.98000
• Boiling Point: 707.4±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±5.1 mmHg at 25°C
• Flash Point: 234.7±26.4 °C
• Color/Form: Powder
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Steviol glycosides